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Storage & Handling Specifications

The table below summarizes the key physical, chemical, and storage parameters for Golvatinib based on

manufacturer data [1] [2].

Parameter Specification / Condition

Molecular Formula C₃₃H₃₇F₂N₇O₄ [1]

Molecular Weight 633.69 g/mol [1] [2]

CAS Number 928037-13-2 [1] [2]

Physical Form Solid powder [1]

Recommended Storage
(Powder)

-20°C (3 years); 4°C (2 years) [1]

Recommended Storage
(Solvent Solution)

-80°C (6 months); -20°C (1 month) [1]
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Parameter Specification / Condition

Handling Precautions Avoid inhalation and contact with skin/eyes; use personal protective
equipment (PPE) and adequate ventilation [1].

Solubility (DMSO) 20 mg/mL (~31.56 mM) [2]

Solubility (Water) Insoluble [2]

Troubleshooting Common Issues

Here are solutions to common problems researchers may encounter when working with Golvatinib.

Issue Possible Cause Solution

Low solubility Use of incorrect solvent; old

DMSO absorbed moisture.

Fresh, moisture-free DMSO is critical. Pre-

warm DMSO slightly (e.g., 37°C water bath)
to aid dissolution [2].

Precipitation in
aqueous buffers

Solution diluted from DMSO stock
into aqueous media beyond its

solubility limit.

Ensure final DMSO concentration is
compatible with your cellular assay (typically

<0.5-1%). Prepare working solutions just
before use.

Loss of activity Improper storage; solution stored
for too long; repeated freeze-thaw

cycles.

Adhere to recommended storage
temperatures and timelines. Aliquot stock

solutions to minimize freeze-thaw cycles [1].

Inconsistent cell
assay results

Degraded FBS components

(HGF/VEGF) affecting pathway
activity; inaccurate stock solution

concentration.

Use qualified, fresh batches of growth

factors. Ensure precise weighing and
confirm stock concentration via UV-Vis

spectrophotometry.

Experimental Protocols
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Stock Solution Preparation

Calculation: Determine the mass of Golvatinib powder required to achieve your desired
concentration and volume. For a 20 mg/mL stock in DMSO, dissolve 20 mg of powder in 1 mL of

solvent [2].
Dissolution: Add the powder to a vial containing the appropriate volume of fresh, anhydrous DMSO.

Vortex or sonicate briefly to ensure complete dissolution.
Aliquoting: Immediately aliquot the stock solution into single-use vials to prevent repeated freeze-

thaw cycles.
Storage: Store aliquots at recommended temperatures: -20°C for short-term use (1 month) or -80°C

for long-term storage (6 months) [1] [2].

In Vitro Cell Viability (Proliferation) Assay

This protocol is adapted from studies investigating Golvatinib's efficacy [2] [3].

Workflow Overview:
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Seed cells in 96-well plate

Serum starvation (24h)

Add Golvatinib & growth factors

Incubate for 72h

Add WST-8/MTT reagent

Measure absorbance

Click to download full resolution via product page

Detailed Steps:

Cell Seeding: Seed target cells (e.g., MKN45, MES-SA/Dx5) at a density of 1–3 x 10³ cells per well in
a 96-well plate [2] [3].

Serum Starvation (Optional): For growth factor-stimulated assays, starve cells in serum-free or low-
serum medium (e.g., 0.5% FBS) for 24 hours to synchronize cell cycles and reduce background

signaling [2].
Drug Treatment: Treat cells with a serial dilution of Golvatinib (common range: 5 nM to 50 μM) in

the presence or absence of relevant growth factors (e.g., 30 ng/mL HGF or 20 ng/mL VEGF) [2] [3].
Incubation: Incubate the plate for 3 days (72 hours) at 37°C in a 5% CO₂ incubator [2].

Viability Measurement: Add a cell viability reagent like WST-8 (10 μL per well) and incubate for 1-4
hours. Measure the absorbance at 450 nm with a reference wavelength of 660 nm [2].
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Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

determine the IC₅₀ value using appropriate software.

In Vivo Formulation and Dosing

For animal studies, Golvatinib has been administered orally. One validated formulation is a clear solution

consisting of 30% propylene glycol, 5% Tween 80, and 65% D5W (5% dextrose in water), which can

achieve a working concentration of 30 mg/mL [2]. In xenograft models, Golvatinib is typically dosed

between 50–200 mg/kg, administered orally once daily [2] [3].

Mechanism of Action & Experimental Workflow

Golvatinib is a dual inhibitor of c-Met and VEGFR2 tyrosine kinases. The diagram below illustrates its

mechanism and a typical workflow for analyzing its effects from in vitro to in vivo [2] [3] [4].
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Critical Safety & Data Interpretation Notes

Storage Stability is Key: The most common source of experimental failure is compound
degradation. Strictly adhere to the storage conditions and timelines provided [1].

Confirm Target Engagement: When reporting results, include data demonstrating that Golvatinib
successfully inhibited phosphorylation of c-Met and/or VEGFR-2 in your specific model system,

typically confirmed by Western blot analysis [2] [3].
Disclaimer for Use: Golvatinib is intended for research use only and not for human or veterinary

diagnosis or treatment [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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